Cas no 155141-29-0 (Rosiglitazone maleate)

• Product Name: Rosiglitazone maleate
• CAS No: 155141-29-0
• MF: C₂₂H₂₃N₃O₇S
• MW: 473.49892449379
• MDL: MFCD03427306
• CID: 65392
• PubChem ID: 5281055
• Update Time: 2025-11-02

Rosiglitazone maleate Chemical and Physical Properties

Names and Identifiers

• Rosiglitazone Maleate
• Avandi
• BRL-49653c
• RSIGLITAZONEMALEATE
• RosiglitazoneTartrate
• Rosiglitazone Maleate (200 mg)
• 5-{p-[2-(methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedione maleate
• 5-(4-(2-(Methyl(pyridin-2-yl)aMino)ethoxy)benzyl)thiazolidine-2,4-dione Maleate
• 5-((4-[2-(METHYL-2-PYRIDINYLAMINO)-ETHOXY]-PHENYL)-METHYLENE)-2,4-THIAZOLIDINEDIONE
• 5-[[4-[2-(Methyl-2-pyridinylaMino)ethoxy]phenyl]Methyl]-2,4-thiazolidinedione (2Z)-2-Butenedioate
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
• BRL 49653C
• Rosiglitazone Maleate (BRL 49653C, Avandia®)
• Rosiglitazone-d3 Maleate
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione maleate salt
• Rosiglitazone Maleate forM
• Rosiglitazone maleate Solution, 1000ppm
• Avandia
• Rosiglitazone (maleate)
• Rosiglitazone Maleate [USAN]
• BRL 49653-C
• Avandamet
• (+-)-5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione maleate (1:1)
• Nyracta
• Rosiglitazone XR
• 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-, (2Z)-2-butenedioate (1:1)
• Venvia
• SMR000471612
• (Z)-but-2-enedioic
• s2505
• (Z)-but-2-enedioate;2-[4-[(2,4-dioxo-1,3-thiazolidin-3-ium-5-yl)methyl]phenoxy]ethyl-methyl-pyridin-2-ylazanium
• ROSIGLITAZONE MALEATE (MART.)
• 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
• NS00076223
• Rosiglitzazone maleate
• D00596
• SUFUKZSWUHZXAV-BTJKTKAUSA-N
• ROSIGLITAZONE MALEATE [USP-RS]
• MLS001306472
• KX2339DP44
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione maleate
• ROSIGLITAZONE MALEATE [VANDF]
• Q27888042
• Tox21_302367
• ROSIGLITAZONE MALEATE [MART.]
• 5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione monomaleate
• ROSIGLITAZONE MALEATE (USP-RS)
• HMS2233I10
• ROSIGLITAZONE MALEATE [ORANGE BOOK]
• ROSIGLITAZONE MALEATE [MI]
• 5-((4-(2-(N-METHYL-N-2-PYRIDYLAMINO)ETHOXY)PHENYL)METHYL)THIAZOLIDINE-2,4-DIONE MALEATE
• CHEBI:8892
• UNII-KX2339DP44
• (2Z)-but-2-enedioic acid; 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
• 155141-29-0
• BRL-49653-C
• NSC 717764
• NC00193
• Rosiglitazonemaleate
• A809615
• HMS2051B11
• 5-{4-[2-(Methylpyridin-2-ylamino)ethoxy]benzyl}thiazolidine-2,4-dione maleate
• NSC717764
• ROSIGLITAZONE MALEATE [WHO-DD]
• NCGC00255233-01
• ROSIGLITAZONE MALEATE [JAN]
• (+/-)-5-((4-(2-(Methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione, (Z)-2-Butenedioate (1:1)
• CAS-155141-29-0
• Rosiglitazone maleate- Bio-X
• DTXSID2023569
• MFCD03427306
• ROSIGLITAZONE MALEATE (USP MONOGRAPH)
• CS-1692
• 5-{[4-({2-[methyl(pyridin-2-yl)amino]ethyl}oxy)phenyl]methyl}-1,3-thiazolidine-2,4-dione (2Z)-but-2-enedioate
• HB4140
• CHEMBL843
• 2, 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
• EN300-1692904
• Avandia (TN)
• SCHEMBL19023
• AC-737
• HMS3884H04
• NSC-717764
• ROSIGLITAZONE MALEATE [USP MONOGRAPH]
• (+/-)-5-(P-(2-(METHYL-2-PYRIDYLAMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE MALEATE (1:1)
• MLS001401426
• CCG-100943
• Rosiglitazone maleate (JAN/USP)
• SW197573-4
• HY-14600
• BR164376
• 5-[[4-[2-[Methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione maleate
• CCG-208126
• 1217260-35-9
• (Z)-but-2-enedioic acid;5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• KS-5027
• AKOS015961534
• DTXCID703569
• Rosiglitazone (maleate) (Standard)
• FR27758
• Rosiglitazone maleate - Bio-X trade mark
• HY-14600R
• Rosiglitazone maleate

• MDL： MFCD03427306
• Inchi： 1S/C18H19N3O3S.C4H4O4/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15;5-3(6)1-2-4(7)8/h2-9,15H,10-12H2,1H3,(H,20,22,23);1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： SUFUKZSWUHZXAV-BTJKTKAUSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCN(C)C1C=CC=CN=1)=O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 355.09900
• Monoisotopic Mass: 473.125671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 588
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 171

Experimental Properties

• Color/Form: Gray white solid
• Melting Point: 235-240 ºC
• Boiling Point: 585°C at 760 mmHg
• Flash Point: 307.6ºC
• Solubility: 生物体外In Vitro:H2O : 2 mg/mL(4.22 mM;Need ultrasonic)
• PSA: 96.83000
• LogP: 3.24950
• Solubility: Not available
• pka: 6.1; 6.8(at 25℃)
• Vapor Pressure: No data available

Rosiglitazone maleate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S24/25; S37/39; S26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Rosiglitazone maleate

Rosiglitazone Maleate (CAS No. 155141-29-0): A Comprehensive Overview of Properties, Applications, and Market Trends

Rosiglitazone maleate (CAS No. 155141-29-0) is a well-known pharmaceutical compound belonging to the thiazolidinedione class. This antidiabetic drug has garnered significant attention in the medical and research communities due to its unique mechanism of action as a peroxisome proliferator-activated receptor gamma (PPAR-γ) agonist. The compound is chemically designated as (S)-5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione (Z)-2-butenedioate.

The molecular formula of rosiglitazone maleate is C₁₈H₁₉N₃O₃S·C₄H₄O₄, with a molecular weight of 473.52 g/mol. This white to off-white crystalline powder is slightly soluble in ethanol and sparingly soluble in water, making it suitable for various pharmaceutical formulations. The maleate salt form of rosiglitazone enhances its stability and bioavailability, which are critical factors in drug development.

One of the most searched questions about rosiglitazone maleate relates to its mechanism of action. As a PPAR-γ agonist, it improves insulin sensitivity in adipose tissue, skeletal muscle, and the liver by regulating the transcription of insulin-responsive genes. This property makes it particularly valuable in managing type 2 diabetes mellitus, a condition affecting millions worldwide. Recent studies have also explored its potential in neuroprotective effects and anti-inflammatory properties, opening new avenues for research.

The therapeutic applications of rosiglitazone maleate primarily focus on glycemic control. It is often prescribed as monotherapy or in combination with other antidiabetic agents like metformin or sulfonylureas. Clinical trials have demonstrated its efficacy in reducing fasting plasma glucose and glycated hemoglobin (HbA1c) levels. However, its use requires careful monitoring due to potential side effects, including fluid retention and increased risk of cardiovascular events, which have been widely discussed in medical literature.

In the pharmaceutical market, rosiglitazone maleate remains a subject of interest despite regulatory restrictions in some countries. The global demand for effective diabetes treatments continues to drive research into improved formulations and combination therapies. Recent trends show growing interest in personalized medicine approaches for diabetes management, where rosiglitazone maleate could play a role based on patient-specific factors.

Manufacturing and quality control of rosiglitazone maleate follow strict Good Manufacturing Practice (GMP) guidelines. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to ensure purity and potency. The compound's stability under various storage conditions is another frequently researched topic, particularly for pharmaceutical development professionals.

From a research perspective, rosiglitazone maleate serves as an important reference compound in studies investigating PPAR-γ signaling pathways. Its well-characterized pharmacological profile makes it valuable for comparative studies with newer antidiabetic drugs. Recent publications have explored its potential beyond diabetes, including possible applications in non-alcoholic fatty liver disease (NAFLD) and certain neurological disorders, though these areas require further investigation.

The patent landscape surrounding rosiglitazone maleate has evolved significantly since its initial development. While original patents have expired in many jurisdictions, there remains active research into novel formulations and drug delivery systems that could enhance its therapeutic profile. This includes investigations into controlled-release formulations and combination products that might improve safety and efficacy.

Environmental and safety considerations for rosiglitazone maleate are addressed through proper pharmaceutical waste management practices. While not classified as hazardous, proper disposal methods are recommended to prevent environmental contamination. Workplace safety protocols emphasize standard precautions for handling pharmaceutical powders, including appropriate personal protective equipment.

Looking ahead, the future of rosiglitazone maleate research may focus on identifying patient subgroups that could benefit most from its use while minimizing risks. The growing field of pharmacogenomics might provide insights into individualized treatment approaches. Additionally, ongoing studies into its potential pleiotropic effects could reveal new therapeutic applications beyond diabetes management.

For researchers and healthcare professionals seeking detailed information about rosiglitazone maleate, reliable sources include peer-reviewed journals, pharmacopoeial standards, and regulatory agency databases. The compound continues to serve as an important tool in understanding insulin resistance mechanisms and developing improved therapies for metabolic disorders.